Cas no 1396766-40-7 (2-(2-chlorophenyl)-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylacetamide)

• Product Name: 2-(2-chlorophenyl)-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylacetamide
• CAS No: 1396766-40-7
• MF: C₁₇H₁₈ClNO₂S
• MW: 335.84832239151
• CID: 6026492
• PubChem ID: 71781715
• Update Time: 2025-07-15

2-(2-chlorophenyl)-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylacetamide
• 2-(2-chlorophenyl)-N-(2-cyclopropyl-2-hydroxy-2-thiophen-2-ylethyl)acetamide
• 2-(2-chlorophenyl)-N-[2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl]acetamide
• AKOS024523665
• F5857-1959
• 2-(2-chlorophenyl)-N-(2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl)acetamide
• 1396766-40-7

• Inchi： 1S/C17H18ClNO2S/c18-14-5-2-1-4-12(14)10-16(20)19-11-17(21,13-7-8-13)15-6-3-9-22-15/h1-6,9,13,21H,7-8,10-11H2,(H,19,20)
• InChI Key： YSPAUCSLVNHGFV-UHFFFAOYSA-N
• SMILES： C(NCC(C1CC1)(O)C1SC=CC=1)(=O)CC1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 335.0746777g/mol
• Monoisotopic Mass: 335.0746777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(2-chlorophenyl)-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylacetamide

Introduction to 2-(2-chlorophenyl)-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylacetamide (CAS No. 1396766-40-7)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, 2-(2-chlorophenyl)-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylacetamide, with the CAS number 1396766-40-7, has garnered significant attention due to its unique structural properties and potential therapeutic applications. This compound, characterized by its intricate molecular framework, combines elements such as a chlorophenyl group, cyclopropyl moiety, hydroxyl functional group, and thiophene ring, which collectively contribute to its distinct chemical behavior and biological activity.

The significance of this compound lies in its potential to serve as a lead molecule in the development of novel pharmaceutical agents. Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating thiophene derivatives. The presence of the thiophen-2-yl group in this molecule not only enhances its structural complexity but also opens up possibilities for diverse interactions with biological targets. Such interactions are crucial for modulating cellular processes and achieving therapeutic effects.

In the realm of drug discovery, the 2-chlorophenyl substituent plays a critical role in influencing the compound's pharmacokinetic properties. Chlorophenyl groups are known for their ability to enhance lipophilicity, which can improve drug absorption and distribution within the body. Additionally, the cyclopropyl group contributes to steric hindrance, potentially affecting binding affinity and selectivity. These structural features make 2-(2-chlorophenyl)-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylacetamide a promising candidate for further investigation.

The hydroxyl functional group present in the molecule introduces polarity and hydrogen bonding capabilities, which can be essential for interactions with biological targets such as enzymes and receptors. Hydroxyl groups are frequently found in bioactive molecules due to their ability to form hydrogen bonds, thereby enhancing binding affinity and specificity. This feature makes 2-(2-chlorophenyl)-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylacetamide a valuable scaffold for designing drugs with improved efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy. Molecular modeling techniques have been instrumental in understanding how the structural features of 2-(2-chlorophenyl)-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylacetamide interact with biological targets. These studies have revealed potential applications in various therapeutic areas, including inflammation, neurodegenerative diseases, and cancer.

The compound's potential in treating inflammatory diseases has been a focal point of recent research. Inflammatory processes are mediated by complex signaling pathways involving various enzymes and cytokines. The structural features of 2-(2-chlorophenyl)-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylacetamide, particularly the hydroxyl and thiophene groups, suggest that it may interact with key inflammatory mediators. Preclinical studies have shown promising results in reducing inflammation markers in animal models, indicating its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, this compound has shown promise in neurodegenerative disease research. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the aggregation of misfolded proteins and oxidative stress. The ability of thiophene-based compounds to scavenge free radicals and inhibit protein aggregation has made them attractive candidates for treating these conditions. Early studies on 2-(2-chlorophenyl)-N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylacetamide have demonstrated its potential to protect neurons from oxidative damage and prevent protein misfolding.

The compound's structural diversity also makes it a valuable tool for studying drug-receptor interactions. By modifying different functional groups within the molecule, researchers can explore how changes in structure affect binding affinity and selectivity. This approach has been instrumental in developing drugs with improved efficacy and reduced side effects. The combination of computational modeling and experimental validation has provided insights into the mechanisms by which this compound exerts its biological effects.

The synthesis of 1396766-40-7 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in characterizing the compound's structure and purity.

The pharmacological evaluation of this compound has revealed several interesting findings. In vitro assays have shown that it exhibits inhibitory activity against various enzymes involved in inflammatory pathways. Additionally, cell-based assays have demonstrated its ability to protect against oxidative stress-induced cell death. These findings suggest that it may have therapeutic potential in treating inflammatory diseases and neurodegenerative disorders.

The development of novel pharmaceutical agents relies heavily on understanding the relationship between chemical structure and biological activity. The case of 1396766_40_7 exemplifies how structural features can influence pharmacological properties. By carefully designing molecules with specific functional groups, researchers can tailor their interactions with biological targets to achieve desired therapeutic effects.

In conclusion, 1396766_40_7 represents a significant advancement in pharmaceutical research due to its unique structural properties and potential therapeutic applications. Its combination of a chlorophenyl group, cyclopropyl moiety, hydroxyl functional group, and thiophene ring makes it a promising candidate for further investigation. With ongoing research focusing on its anti-inflammatory and neuroprotective properties, this compound holds great promise for improving human health.